Cas no 142031-67-2 (Methyl 4-bromo-3-(bromomethyl)benzoate)

• Product Name: Methyl 4-bromo-3-(bromomethyl)benzoate
• CAS No: 142031-67-2
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD11858300
• CID: 1309589
• PubChem ID: 11460987
• Update Time: 2025-04-20

Methyl 4-bromo-3-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(bromomethyl)benzoate
• SureCN256770
• 4-BROMO-3-BROMOMETHYL-BENZOIC ACID METHYL ESTER
• Benzoic acid, 4-bromo-3-(bromomethyl)-, methyl ester
• methyl (4-bromo-3-bromomethyl)benzoate
• ACMC-20n14s
• AGN-PC-009KGH
• 4-bromo-3-bromomethylbenzoic acid methyl ester
• CTK0F0311
• methyl 4-bromo-3-bromomethylbenzoate
• GRJDNFSKEWOMIM-UHFFFAOYSA-N
• 4272AJ
• AK155750
• ST2401998
• AB0047741
• 4-Bromo-3-(bromomethyl)benzoic acid methyl ester
• 3-Bromomethyl-4-bromobenzoic acid methyl ester
• 142031-67-2
• EN300-259999
• SCHEMBL256770
• MFCD11858300
• Methyl4-bromo-3-(bromomethyl)benzoate
• DTXSID00466667
• DS-8645
• SY240405
• SB33487
• CS-W000693
• DB-063413
• AKOS024261250

• MDL： MFCD11858300
• Inchi： 1S/C9H8Br2O2/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4H,5H2,1H3
• InChI Key： GRJDNFSKEWOMIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1CBr

Computed Properties

• Exact Mass: 305.88904
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Experimental Properties

• PSA: 26.3